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Compound of Interest

Compound Name: 5-Undecenal, (5E)-

Cat. No.: B15178642

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 5-Undecenal, (5E)- in a laboratory setting. The information is
tailored for researchers, scientists, and professionals in drug development to ensure safe
handling and build confidence in laboratory safety practices.

Chemical Properties and Hazards

While a specific Safety Data Sheet (SDS) for 5-Undecenal, (5E)- is not readily available, data
for closely related C11 unsaturated aldehydes, such as 10-Undecenal and (E)-2-undecenal,
provide a strong indication of its chemical properties and potential hazards. 5-Undecenal, (5E)-
Is a combustible liquid and is expected to cause skin and eye irritation.[1][2] Inhalation of
vapors may also be harmful.

Summary of Physicochemical and Toxicological Data (for related C11 Aldehydes)
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Property Value Source (Compound)
Molecular Formula C11H200 [11[3]

Molecular Weight 168.28 g/mol [3]

Appearance Colorless to pale yellow liquid [4] ((E)-2-undecenal)
Odor Organic, aldehydic [5] (Undecanal)

Boiling Point 109 - 115 °C @ 5 mmHg [5] (Undecanal)

Flash Point 96 °C (204.8 °F) [5] (Undecanal)

Vapor Pressure

0.074 mmHg @ 20 °C

[1] (10-Undecenal)

Specific Gravity ~0.845 [1] (10-Undecenal)
Water Solubility Insoluble [1] (10-Undecenal)
LD50 Oral (Rat) > 5 g/kg [1] (10-Undecenal)

LD50 Dermal (Rabbit)

> 5000 mg/kg

[1] (10-Undecenal)

Note: The data presented above is for isomers or closely related compounds and should be

used as an estimation for 5-Undecenal, (5E)-.

Personal Protective Equipment (PPE)

To ensure safety when handling 5-Undecenal, (5E)-, the following personal protective
equipment is mandatory.
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PPE Category

Item

Specifications and
Rationale

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Avoid latex
gloves as they may offer
insufficient protection. Inspect
gloves for any signs of
degradation or puncture before

use.

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

Essential to protect against

splashes. A face shield should
be worn in addition to goggles
when there is a significant risk

of splashing.

Body Protection

Laboratory coat

A flame-retardant lab coat
(e.g., Nomex®) provides a
barrier against skin contact

and in case of a small fire.

Respiratory Protection

Use in a well-ventilated area or

with a chemical fume hood

To minimize inhalation of
vapors. If engineering controls
are not sufficient, a NIOSH-
approved respirator with an
organic vapor cartridge may be

required.

Foot Protection

Closed-toe shoes

To protect feet from spills.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for the safe handling of 5-Undecenal, (5E)-. The following

workflow outlines the key stages from preparation to disposal.
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Safe Handling Workflow for 5-Undecenal, (5E)-

Preparation

1. Don Appropriate PPE

2. Work in Fume Hood

3. Assemble Materials

Handling & Use

4. Dispense Chemical

5. Perform Experiment

6. Monitor Reaction

Cleanup & Disposal

[7. Decontaminate Glassware]

8. Segregate Waste

9. Dispose of Waste

10. Doff PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of 5-Undecenal, (5E)-.
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Experimental Protocols
Dispensing and Transfer

» Preparation: Before handling the chemical, ensure all required PPE is correctly worn and the
work will be performed in a certified chemical fume hood.

 Inert Atmosphere: If the experiment is sensitive to air or moisture, use inert gas (e.g., argon
or nitrogen) during transfer.

e Transfer: Use a clean glass syringe or cannula for liquid transfers. Avoid pouring directly
from the bottle to minimize the risk of spills and vapor release.

» Containment: Perform all transfers over a secondary containment tray to catch any potential
spills.

Spill Response

o Evacuate: In case of a large spill, evacuate the immediate area and alert others.
e Ventilate: Ensure the area is well-ventilated.

o Absorb: For small spills, use an inert absorbent material such as vermiculite, sand, or
commercial sorbent pads. Do not use combustible materials like paper towels to absorb the
spill.

o Collect: Carefully collect the absorbed material into a sealable, labeled waste container.

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.
Collect all cleaning materials as hazardous waste.

Disposal Plan

Proper disposal of 5-Undecenal, (5E)- and contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

o Chemical Waste: Unused or waste 5-Undecenal, (5E)- must be collected in a clearly
labeled, sealed container. The container should be marked as "Hazardous Waste" with the
full chemical name.
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» Contaminated Materials: All materials that have come into contact with 5-Undecenal, (5E)-,
including gloves, absorbent materials, and disposable labware, must be disposed of as
hazardous waste.[6] Place these items in a designated, sealed waste bag or container.[6]

o Empty Containers: "Empty" containers that previously held 5-Undecenal, (5E)- must be
triple-rinsed with a suitable solvent.[6] The rinsate must be collected and disposed of as
hazardous chemical waste.[6] After rinsing, the container labels should be defaced before
disposal or recycling according to institutional guidelines.[6]

o Storage: Store all waste containers in a designated, well-ventilated, and secure area away
from incompatible materials, such as strong oxidizing agents, strong bases, and strong
reducing agents, pending pickup by a certified hazardous waste disposal company.[1][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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